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Compound of Interest

Compound Name: 2,6-Dichlorocapronic acid xylidide

Cat. No.: B602214 Get Quote

Essential Safety and Handling Guide for 2,6-
Dichlorocapronic Acid Xylidide
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2,6-
Dichlorocapronic acid xylidide (CAS RN: 1037184-07-8), also known as Bupivacaine

Impurity D. Given the limited availability of a comprehensive Safety Data Sheet (SDS) for this

specific compound, a conservative approach to safety, based on available data and procedures

for handling halogenated organic compounds, is strongly recommended.

Hazard Assessment
Conflicting information exists regarding the hazards of 2,6-Dichlorocapronic acid xylidide.

While one source indicates it is not a hazardous chemical as defined by the OSHA Hazard

Communication Standard, another provides the following hazard statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Prudent Practice: In the absence of definitive data, it is essential to handle this compound as if

it possesses all the hazards listed above.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent exposure. All PPE should be selected

after a thorough risk assessment of the specific procedures being performed.
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PPE Category Item Specification Purpose

Hand Protection Gloves

Chemically resistant

nitrile or butyl rubber

gloves. Ensure gloves

meet EN 374 or

equivalent standards.

[2][3][4]

To prevent skin

contact and

absorption. Nitrile

gloves are suitable for

incidental contact,

while butyl rubber may

offer enhanced

protection for

prolonged handling.[4]

[5]

Body Protection Lab Coat/Gown

A standard laboratory

coat or a chemical-

resistant disposable

gown.

To protect skin and

clothing from

contamination.

Eye Protection
Safety Goggles/Face

Shield

Tightly fitting safety

goggles. A face shield

should be worn in

situations with a high

risk of splashing.

To protect eyes from

dust particles and

splashes, which can

cause serious

irritation.[1]

Respiratory Protection Respirator

A NIOSH-approved

respirator may be

necessary if there is a

risk of inhaling dust,

especially when

handling the

compound in

powdered form or

when engineering

controls are

insufficient.

To prevent inhalation

of fine particles that

may cause respiratory

irritation.[1]

General Lab Attire Closed-toe shoes
Sturdy, closed-toe

footwear.

To protect feet from

spills and falling

objects.
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following steps is mandatory to minimize exposure and ensure safe handling.

Preparation:

Ensure a properly functioning chemical fume hood is available. All handling of the solid

compound and its solutions should be conducted within the fume hood to minimize

inhalation exposure.[6]

Verify that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.

Cover the work surface with an absorbent, disposable pad.

Weighing and Solution Preparation:

When weighing the solid compound, do so within the fume hood to contain any dust.

To prepare a solution, carefully add the weighed powder to the solvent in a suitable

container.

If the compound has low solubility, gentle heating with a water bath or heating mantle may

be required. Avoid using open flames.[7]

Handling:

Always wear the appropriate PPE as detailed in the table above.

Avoid direct contact with the compound.

Keep containers tightly closed when not in use.

Post-Handling:

Thoroughly wash hands with soap and water after handling is complete.
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Clean and decontaminate all equipment and the work area.

Emergency Protocols
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Spill: For a small spill, absorb the material with an inert, non-combustible absorbent (e.g.,

vermiculite, sand). Place the contaminated material into a designated, labeled hazardous

waste container. For large spills, evacuate the area and contact your institution's

environmental health and safety department.

Disposal Plan
The disposal of 2,6-Dichlorocapronic acid xylidide and any contaminated materials must be

handled as hazardous waste in accordance with all federal, state, and local regulations.

Waste Segregation: As a halogenated organic compound, all waste containing this chemical

must be segregated into a designated "Halogenated Organic Waste" container.[6][7][8] Do

not mix with non-halogenated waste.[8]

Waste Containers:

Use a leak-proof, compatible container with a screw-top lid. Plastic containers are often

preferred over glass to minimize the risk of breakage.

Do not overfill containers; leave at least 10-20% of headspace for expansion.[8]

Ensure the exterior of the waste container is clean and free of contamination.[8]

Labeling:
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Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"2,6-Dichlorocapronic acid xylidide".[9] Do not use abbreviations.[9]

List all constituents and their approximate concentrations if it is a mixed waste stream.[8]

Storage: Store the sealed hazardous waste container in a designated, well-ventilated, and

secure area away from incompatible materials until it can be collected by a licensed waste

disposal service.[10]
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Workflow for Safe Handling of 2,6-Dichlorocapronic Acid Xylidide
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Disposal Pathway for 2,6-Dichlorocapronic Acid Xylidide Waste
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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